OMIGAPIL
OMIGAPIL
Omigapil has been used in trials studying the treatment of Congenital Muscular Dystrophy.
CGP-3466 is a dibenzooxepine.
CGP-3466 is a dibenzooxepine.
Brand Name:
Vulcanchem
CAS No.:
181296-84-4
VCID:
VC0182619
InChI:
InChI=1S/C19H17NO/c1-3-12-20(2)14-16-13-15-8-4-6-10-18(15)21-19-11-7-5-9-17(16)19/h1,4-11,13H,12,14H2,2H3
SMILES:
CN(CC#C)CC1=CC2=CC=CC=C2OC3=CC=CC=C31
Molecular Formula:
C19H17NO
Molecular Weight:
275.3 g/mol
OMIGAPIL
CAS No.: 181296-84-4
Main Products
VCID: VC0182619
Molecular Formula: C19H17NO
Molecular Weight: 275.3 g/mol
| CAS No. | 181296-84-4 |
|---|---|
| Product Name | OMIGAPIL |
| Molecular Formula | C19H17NO |
| Molecular Weight | 275.3 g/mol |
| IUPAC Name | N-(benzo[b][1]benzoxepin-5-ylmethyl)-N-methylprop-2-yn-1-amine |
| Standard InChI | InChI=1S/C19H17NO/c1-3-12-20(2)14-16-13-15-8-4-6-10-18(15)21-19-11-7-5-9-17(16)19/h1,4-11,13H,12,14H2,2H3 |
| Standard InChIKey | QLMMOGWZCFQAPU-UHFFFAOYSA-N |
| SMILES | CN(CC#C)CC1=CC2=CC=CC=C2OC3=CC=CC=C31 |
| Canonical SMILES | CN(CC#C)CC1=CC2=CC=CC=C2OC3=CC=CC=C31 |
| Description | Omigapil has been used in trials studying the treatment of Congenital Muscular Dystrophy. CGP-3466 is a dibenzooxepine. |
| Synonyms | CGP 3466 CGP 3466B CGP-3466 CGP-3466B CGP3466B dibenzo(b,f)oxepin-10-ylmethyl-methyl-prop-2-ynyl-amine omigapil TCH 346 TCH-346 TCH346 |
| PubChem Compound | 6419718 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume